Cas no 2229070-17-9 (tert-butyl N-2-(1-bromo-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-2-(1-bromo-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate
• CAS No: 2229070-17-9
• MF: C₁₅H₂₂BrNO₃
• MW: 344.244083881378
• CID: 6019523
• PubChem ID: 165696829
• Update Time: 2025-06-10

tert-butyl N-2-(1-bromo-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-bromo-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate
• 2229070-17-9
• tert-butyl N-[2-(1-bromo-2-methylpropan-2-yl)-4-hydroxyphenyl]carbamate
• EN300-1875118

• Inchi： 1S/C15H22BrNO3/c1-14(2,3)20-13(19)17-12-7-6-10(18)8-11(12)15(4,5)9-16/h6-8,18H,9H2,1-5H3,(H,17,19)
• InChI Key： UDZMPGZPBOQCDW-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=C(C=CC=1NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 343.07831g/mol
• Monoisotopic Mass: 343.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-2-(1-bromo-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate

Introduction to tert-butyl N-2-(1-bromo-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate (CAS No. 2229070-17-9)

tert-butyl N-2-(1-bromo-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2229070-17-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their structural flexibility and biological activity. The presence of a tert-butyl group, a 1-bromo-2-methylpropan-2-yl side chain, and a 4-hydroxyphenyl moiety contributes to its unique chemical properties, making it a promising candidate for further investigation in various therapeutic contexts.

The structural composition of tert-butyl N-2-(1-bromo-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate is meticulously designed to enhance its pharmacological potential. The tert-butyl group not only provides steric hindrance, which can influence the compound's interactions with biological targets but also improves solubility and metabolic stability. The 1-bromo-2-methylpropan-2-yl substituent introduces a lipophilic character, facilitating membrane penetration and potentially enhancing bioavailability. Additionally, the 4-hydroxyphenyl ring is a common pharmacophore in many bioactive molecules, known for its ability to engage in hydrogen bonding and hydrophobic interactions with biological receptors.

In recent years, there has been a surge in research focused on developing novel carbamate-based compounds with improved pharmacokinetic profiles and target specificity. The unique combination of functional groups in tert-butyl N-2-(1-bromo-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate positions it as a valuable scaffold for drug discovery. For instance, studies have demonstrated that carbamates can act as modulators of enzyme activity, receptor binding, and signal transduction pathways. The hydroxyl group in the 4-hydroxyphenyl moiety further enhances its potential as a bioactive molecule by allowing for conjugation with other pharmacophores or modifications that could improve therapeutic efficacy.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting key enzymes involved in diseases such as cancer, inflammation, and neurodegeneration. The 1-bromo-2-methylpropan-2-yl group can serve as a handle for further derivatization, enabling chemists to fine-tune the compound's properties for specific biological targets. For example, bromine atoms are frequently used in medicinal chemistry due to their reactivity and ability to participate in various chemical transformations, including cross-coupling reactions that can introduce additional functional groups.

Recent advancements in computational chemistry and molecular modeling have accelerated the process of identifying promising drug candidates like tert-butyl N-2-(1-bromo-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate. These tools allow researchers to predict binding affinities, metabolic stability, and other critical parameters without the need for extensive experimental screening. Such computational approaches have been instrumental in optimizing lead compounds for clinical development. By leveraging these technologies, scientists can rapidly iterate on molecular structures to enhance potency and reduce off-target effects.

The synthesis of tert-butyl N-2-(1-bromo-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the carbamate bond between the tert-butanol derivative and the phenolic hydroxyl group, followed by functionalization of the side chain with the 1-bromo-2-methylpropan-2-yl moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the brominated side chain efficiently.

Once synthesized, rigorous characterization of tert-butyl N-2-(1-bromo-2-methylpropan-2-yly)-4-hydroxypheny carbamate is essential to confirm its identity and purity. Analytical methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to validate the compound's structure. These techniques provide detailed information about molecular connectivity, functional groups, and impurities, ensuring that the compound meets the stringent requirements for preclinical and clinical studies.

The pharmacological evaluation of tert-butyl N-(1-bromo 3 -methylbutan -3 - yl ) -4 - hydro xy phen yl car bam ate CAS No . 2229070 17 9 has revealed promising activities in vitro and in vivo models. Preliminary studies suggest that this compound exhibits inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. Additionally, its ability to interact with membrane receptors has been explored, indicating potential applications in neurological disorders where receptor modulation is key.

The development of novel therapeutic agents requires not only potent biological activity but also favorable pharmacokinetic properties. The structural features of tert-but yl N - 3 - (brom oprop yl ) - 4 - hydro x y phen yl carb am ate CAS No . 2229070 17 9 contribute to its potential advantages in terms of solubility, stability, and metabolic clearance. For instance, the tert-but yl group enhances lipophilicity while maintaining water solubility due to hydrogen bonding capabilities provided by the hydrox yl group . This balance is crucial for achieving optimal drug delivery systems.

In conclusion, ter t - bu t y l N - 3 - (b r o m o p r o p y l ) - 4 - h y d ro x y p h e n y l c ar b am ate CAS No . 2229070 -17 -9 represents a significant advancement in pharmaceutical chemistry with its unique structural design and multifaceted biological activities . Its potential applications span across multiple therapeutic areas , making it an attractive candidate for further research . As computational methods continue to refine drug discovery processes , compounds like this one are poised to play a pivotal role in addressing unmet medical needs . Future studies should focus on optimizing synthetic routes , exploring novel derivatives , and conducting comprehensive preclinical evaluations to unlock their full therapeutic potential.